Cas no 90033-59-3 (Phenol, 2,6-dimethyl-3-(methylthio)-)

• Product Name: Phenol, 2,6-dimethyl-3-(methylthio)-
• CAS No: 90033-59-3
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 796087
• PubChem ID: 13199348
• Update Time: 2025-04-19

Phenol, 2,6-dimethyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethyl-3-(methylthio)-
• 2,6-dimethyl-3-methylsulfanylphenol
• 2,6-Dimethyl-3-(methylsulfanyl)phenol
• DTXSID10526842
• 90033-59-3
• SCHEMBL10886083

• Inchi： 1S/C9H12OS/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5,10H,1-3H3
• InChI Key： CLQMHJYXVYTCPF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C)C(=C1C)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų